![molecular formula C16H10Cl2N4S B294827 3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294827.png)
3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in medicine and agriculture. This compound has been synthesized using various methods and has been shown to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of 3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its biological activities through the inhibition of various enzymes and proteins involved in essential cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Furthermore, this compound has been demonstrated to have insecticidal and herbicidal effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of biological activities. This compound has been shown to exhibit potent antimicrobial, antifungal, and anticancer activities, making it a promising candidate for drug development. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
1. Investigating the potential use of 3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a lead compound for the development of novel antimicrobial agents.
2. Studying the mechanism of action of this compound to identify potential targets for drug development.
3. Investigating the potential use of this compound as an insecticide and herbicide in agriculture.
4. Exploring the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
5. Investigating the potential use of this compound in the treatment of other diseases, such as viral infections and autoimmune disorders.
Synthesis Methods
The synthesis of 3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through different routes, including the reaction of 2,5-dichlorobenzoyl hydrazine with 2-mercapto-1,3,4-triazole in the presence of benzyl bromide. The reaction mechanism involves the formation of an intermediate benzyl thiol, which then undergoes a cyclization reaction with the hydrazine to form the final product.
Scientific Research Applications
3-Benzyl-6-(2,5-dichlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicine. It has been shown to exhibit antimicrobial, antifungal, and anticancer activities. In addition, this compound has also been investigated for its potential use as an insecticide and herbicide.
Properties
Molecular Formula |
C16H10Cl2N4S |
---|---|
Molecular Weight |
361.2 g/mol |
IUPAC Name |
3-benzyl-6-(2,5-dichlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H10Cl2N4S/c17-11-6-7-13(18)12(9-11)15-21-22-14(19-20-16(22)23-15)8-10-4-2-1-3-5-10/h1-7,9H,8H2 |
InChI Key |
QELUNNZDLZXEMH-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=C(C=CC(=C4)Cl)Cl |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=C(C=CC(=C4)Cl)Cl |
Origin of Product |
United States |
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